2-[(Z)-2-[4-(diethoxymethyl)phenyl]ethenyl]pyrimidin-4-amine

• IUPAC Name: 2-[(Z)-2-[4-(diethoxymethyl)phenyl]ethenyl]pyrimidin-4-amine
• InChI: InChI=1S/C17H21N3O2/c1-3-21-17(22-4-2)14-8-5-13(6-9-14)7-10-16-19-12-11-15(18)20-16/h5-12,17H,3-4H2,1-2H3,(H2,18,19,20)/b10-7-
• InChI Key: SBMIKSLQBMNSSR-YFHOEESVSA-N
• Canonical SMILES: CCOC(C1=CC=C(C=C1)C=CC2=NC=CC(=N2)N)OCC
• Isomeric SMILES: CCOC(C1=CC=C(C=C1)/C=C\C2=NC=CC(=N2)N)OCC
• Molecular Formula: C17H21N3O2
• DSSTOX Substance ID: DTXSID501323612
• Molecular Weight: 299.37 g/mol
• Solubility: 13.7 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 303995-69-9

Description

“2-[(Z)-2-[4-(diethoxymethyl)phenyl]ethenyl]pyrimidin-4-amine” is a chemical compound with the CAS Number: 303995-69-9. It has a molecular weight of 299.37 and its IUPAC name is 2-{(Z)-2-[4-(diethoxymethyl)phenyl]ethenyl}-4-pyrimidinamine.

Scientific Research Applications

Synthesis and Chemical Characterization

• Pyrimidine derivatives are synthesized and characterized for their potential applications across various domains, including pharmaceuticals. For instance, facile synthesis methods have been developed for producing pyrimidine derivatives with significant yields, demonstrating the compound's adaptability in chemical synthesis and the broader potential for creating related molecules with desirable properties (Gazizov et al., 2015).

Biological and Pharmaceutical Applications

• Pyrimidine compounds have been investigated for their antimicrobial properties. Certain derivatives have shown promising antifungal effects against significant types of fungi, highlighting their potential development as antifungal agents (Jafar et al., 2017).
• Additionally, the synthesis of deuterated versions of herbicidal ingredients, including pyrimidine derivatives, has been explored for applications in agriculture. These compounds are used as active ingredients in herbicides for oilseed rape, suggesting their utility in developing agricultural chemicals (Yang & Lu, 2010).

Safety And Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H302, H312, and H332, indicating that it may be harmful if swallowed, in contact with skin, or if inhaled.